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Compound of Interest

1-(3-
Compound Name: Chlorophenyl)cyclohexanecarboxy
lic acid
Cat. No.: B1355719
\ v

This guide provides a comprehensive technical overview of 1-(3-
Chlorophenyl)cyclohexanecarboxylic acid, a compound of interest for researchers and
professionals in drug development and chemical synthesis. Due to the limited availability of
direct experimental data for this specific isomer, this document synthesizes information from
analogous compounds, predictive models, and established chemical principles to offer a robust
working profile.

Introduction

1-(3-Chlorophenyl)cyclohexanecarboxylic acid belongs to the family of substituted
cyclohexanecarboxylic acids. Its structure, featuring a cyclohexane ring and a 3-chlorophenyl
group attached to the same carbon as the carboxylic acid, suggests its potential as a versatile
building block in medicinal chemistry and material science. The isomeric position of the chlorine
atom on the phenyl ring is expected to significantly influence its physicochemical properties
and biological activity compared to its more studied 4-chloro counterpart. This guide will delve
into its chemical properties, propose a viable synthetic route, outline analytical characterization
methods, and discuss its potential applications.

Physicochemical Properties

While specific experimental data for 1-(3-Chlorophenyl)cyclohexanecarboxylic acid is not
extensively documented, we can infer its properties from its structure and by comparison with
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closely related analogs.

Table 1. Physicochemical Properties of 1-(3-Chlorophenyl)cyclohexanecarboxylic acid and

Related Compounds

1-(3-
Chlorophenyl)cyclo

1-(4-
Chlorophenyl)cyclo

4-(4-
Chlorophenyl)cyclo

Property hexanecarboxylic . .
i hexanecarboxylic hexanecarboxylic
aci
. acid acid
(Predicted/Inferred)
Molecular Formula C13H15CIO2[1] C13H15CI02[2][3] C13H15Cl02[4]

Molecular Weight 238.71 g/mol [1] 238.71 g/mol [2][3] 238.71 g/mol [4]
White to off-white White crystalline ) ) )
Appearance . ) ] White crystalline solid
solid (predicted) solid[4]
_ _ _ _ ~235 °C[4] to 252-262
Melting Point Not available Not available
°C[4]
Boiling Point Not available Not available 387.1 °C (Predicted)
) ) ] 1.225 g/cm3 (at 25 °C)
Density Not available Not available ]
Likely soluble in
organic solvents like _ , _ ,
- Slightly soluble in Slightly soluble in
Solubility DMSO and
) DMSO, chloroform[4] DMSO, chloroform
chloroform; sparingly
soluble in water.
pKa ~4-5 (estimated) Not available 4.80 (Predicted)
LogP 4.0 (Predicted)[1] 3.86[3] 3.7

The positioning of the chlorine atom at the meta position of the phenyl ring in 1-(3-

Chlorophenyl)cyclohexanecarboxylic acid is expected to influence its electronic properties

and intermolecular interactions, potentially leading to differences in melting point and solubility

compared to the para-substituted analog.
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Synthesis and Purification

A robust synthetic route for 1-(3-Chlorophenyl)cyclohexanecarboxylic acid can be proposed
based on established methodologies for similar compounds, such as the synthesis of its 4-
chloro analog[5][6]. The following proposed synthesis involves a Friedel-Crafts reaction
followed by hydrolysis.

Proposed Synthetic Pathway

Step 1: Friedel-Crafts Acylation
Step 2: Friedel-Crafts Alkylation Step 3: Hydrolysis
Trichloroacetyl chloride, 1. NaOH

1-(3-Chlorophenyl)cyclohexanecarboxylic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-(3-
Chlorophenyl)cyclohexanecarboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1355719#1-3-chlorophenyl-cyclohexanecarboxylic-
acid-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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